N-(4-PHENOXYPHENYL)-N'-(3-PYRIDYL)THIOUREA

• IUPAC Name: 1-(4-phenoxyphenyl)-3-pyridin-3-ylthiourea
• InChI: InChI=1S/C18H15N3OS/c23-18(21-15-5-4-12-19-13-15)20-14-8-10-17(11-9-14)22-16-6-2-1-3-7-16/h1-13H,(H2,20,21,23)
• InChI Key: QJXPLSIEYSAYQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=S)NC3=CN=CC=C3
• Molecular Formula: C18H15N3OS
• Molecular Weight: 321.4 g/mol
• Solubility: 30 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-phenoxyphenyl)-N’-3-pyridinylthiourea is an organic compound that belongs to the class of thioureas It is characterized by the presence of a phenoxyphenyl group and a pyridinyl group attached to a thiourea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-phenoxyphenyl)-N’-3-pyridinylthiourea typically involves the reaction of 4-phenoxyaniline with 3-pyridinecarboxylic acid isothiocyanate. The reaction is carried out in a suitable solvent, such as dichloromethane or acetonitrile, under reflux conditions. The product is then purified by recrystallization or column chromatography to obtain the desired compound in high purity .

Industrial Production Methods

Industrial production of N-(4-phenoxyphenyl)-N’-3-pyridinylthiourea may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

N-(4-phenoxyphenyl)-N’-3-pyridinylthiourea can undergo various chemical reactions, including:

Oxidation: The thiourea moiety can be oxidized to form sulfonyl derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The phenoxy and pyridinyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like alkyl halides or aryl halides can be used under basic conditions.

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic applications, including anti-cancer and anti-inflammatory properties.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of N-(4-phenoxyphenyl)-N’-3-pyridinylthiourea involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. Additionally, the compound can interact with cellular pathways, influencing processes such as cell proliferation and apoptosis .

Comparison with Similar Compounds

Similar Compounds

• **N-(4-phenoxyphenyl)-2-[(pyridin-4-ylmethyl)amino]nicotinamide
• **4-N-[2-(4-phenoxyphenyl)ethyl]quinazoline-4,6-diamine

Uniqueness

N-(4-phenoxyphenyl)-N’-3-pyridinylthiourea is unique due to its specific structural features, such as the combination of a phenoxyphenyl group and a pyridinyl group attached to a thiourea moiety. This unique structure contributes to its distinct chemical reactivity and potential biological activities compared to other similar compounds .